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Compound of Interest

Compound Name: Aurachin C

Cat. No.: B033772

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aurachin C is a quinoline-derived antibiotic and a potent inhibitor of the bacterial respiratory
chain.[1][2] It functions by targeting the terminal quinol oxidases, specifically cytochrome bd
and cytochrome bo3, thereby disrupting the electron transport chain, which is crucial for cellular
respiration and energy production in bacteria.[1][2][3] This inhibitory action makes Aurachin C
a valuable tool for studying bacterial respiration and a potential lead compound in the
development of novel antibacterial agents.

These application notes provide a detailed protocol for the preparation, storage, and handling
of Aurachin C stock solutions in dimethyl sulfoxide (DMSQO). Adherence to these guidelines is
crucial for ensuring the stability, and consistent performance of Aurachin C in experimental
settings.

Quantitative Data Summary

A summary of the key quantitative data for Aurachin C is presented in the table below for quick
reference.
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Property Value Reference
Molecular Formula C25H33NO:2 [4]
Molecular Weight 379.5 g/mol [4]

Not explicitly stated for
Aurachin C. Aurachin D is
o soluble at 50 mg/mL with
Solubility in DMSO o ) [5]
sonication and warming. A
similar solubility is anticipated

for Aurachin C.

Recommended Storage

-20°C for up to 3 years. 5
(Powder) P Y el

-80°C for up to 6 months;
-20°C for up to 1 month. Avoid [5]

repeated freeze-thaw cycles.

Recommended Storage (in
DMSO)

Experimental Protocols
Materials

e Aurachin C (solid powder)

¢ Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade
» Sterile, amber microcentrifuge tubes or vials

o Calibrated analytical balance

e \ortex mixer

o Water bath or heat block (optional)

e Sonicator (optional)

» Sterile, disposable pipette tips
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Preparation of a 10 mM Aurachin C Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution of Aurachin C in DMSO.
Adjust the quantities as needed for your specific experimental requirements.

1. Calculation of Required Mass:

To prepare a 10 mM stock solution, calculate the mass of Aurachin C required using the
following formula:

Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000
(mg/g)

For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 0.010 mol/L x 0.001 L x 379.5 g/mol x 1000 mg/g = 3.795 mg

2. Weighing Aurachin C:

o Tare a sterile, amber microcentrifuge tube on a calibrated analytical balance.

o Carefully weigh the calculated amount of Aurachin C powder (e.g., 3.795 mg) and add it to
the tube.

3. Dissolving in DMSO:

e Add the desired volume of anhydrous DMSO to the tube containing the Aurachin C powder.
For a 10 mM solution, if you weighed 3.795 mg, you would add 1 mL of DMSO.

o Close the tube tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.
4. Aiding Dissolution (if necessary):

o If Aurachin C does not fully dissolve with vortexing, gentle warming and sonication can be
applied.
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e Warming: Place the tube in a water bath or on a heat block set to a temperature no higher
than 40°C. Intermittently vortex until the solid is completely dissolved. Caution: Avoid
excessive heat, as it may degrade the compound.

e Sonication: Place the tube in a sonicator bath for short intervals (e.g., 5-10 minutes) until the
solution is clear.

5. Aliquoting and Storage:

e Once the Aurachin C is completely dissolved, centrifuge the tube briefly to ensure all the
solution is collected at the bottom.

» To avoid repeated freeze-thaw cycles, which can degrade the compound, it is highly
recommended to aliquot the stock solution into smaller, single-use volumes in sterile, amber
microcentrifuge tubes.

» Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[5]

Preparation of Working Solutions

o To prepare a working solution, thaw a single aliquot of the Aurachin C stock solution at room
temperature.

 Dilute the stock solution to the desired final concentration in the appropriate cell culture
medium or buffer.

e |tis crucial to maintain the final concentration of DMSO in the working solution at a low level
(typically <0.5%) to avoid solvent-induced cytotoxicity or other off-target effects.

e Always include a vehicle control (medium or buffer with the same final concentration of
DMSO) in your experiments.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of Aurachin C and the workflow for
preparing the stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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